N-[(S)-(-)-1-Phenylethyl]imidazole-1-carboxamide
Overview
Description
Imidazole is a five-membered heterocyclic ring containing three carbon atoms, two nitrogen atoms, and two double bonds . It is a key component in many important biological structures and processes . Carboxamide derivatives, on the other hand, represent an important class of compounds with a broad spectrum of biological activities .
Synthesis Analysis
Imidazole was first synthesized by Heinrich Debus in 1858 through the reaction of glyoxal and formaldehyde in ammonia . This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles .
Molecular Structure Analysis
Imidazole has a unique chemical complexity despite its small structure . It is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity .
Chemical Reactions Analysis
Imidazole plays an important role in humans. It is included in chemical sciences, biological sciences, and materials science, and used as a catalyst in compound synthesis and the process of developing new drugs .
Scientific Research Applications
Antimicrobial Activity
Imidazole derivatives, including “N-[(S)-(-)-1-Phenylethyl]imidazole-1-carboxamide”, have been studied for their antimicrobial properties. They are known to exhibit activity against a variety of bacterial and fungal pathogens. The mechanism of action often involves the disruption of microbial cell membranes or interference with essential enzymes within the pathogens .
Anticancer Properties
Research has indicated that imidazole derivatives can play a role in cancer treatment. They may work by inhibiting cancer cell growth and inducing apoptosis. The structural characteristics of the imidazole ring allow it to interact with various biological targets, which can be exploited to design anticancer drugs .
Anti-inflammatory Uses
The anti-inflammatory potential of imidazole derivatives is another area of interest. These compounds can modulate the body’s inflammatory response, making them potential candidates for treating inflammatory diseases. Their ability to inhibit the synthesis of pro-inflammatory cytokines or the activity of enzymes involved in the inflammatory process is particularly valuable .
Antioxidant Effects
Imidazole derivatives are also recognized for their antioxidant effects. They can neutralize free radicals and reactive oxygen species, which are implicated in oxidative stress and related diseases. This antioxidant capacity can contribute to the protective effects against oxidative damage in biological systems .
Drug Development
The imidazole core is a common feature in many FDA-approved drugs. “N-[(S)-(-)-1-Phenylethyl]imidazole-1-carboxamide” could serve as a precursor or a scaffold in drug development, particularly for creating molecules with improved pharmacokinetic and pharmacodynamic profiles. Its versatility in chemical modifications makes it a valuable entity in medicinal chemistry .
Catalysis
In the field of chemistry, imidazole derivatives are known to act as catalysts in various chemical reactions. They can facilitate reactions by providing alternative pathways with lower activation energies. This catalytic activity is crucial in the synthesis of complex organic compounds and in industrial processes .
Each of these applications demonstrates the multifaceted nature of “N-[(S)-(-)-1-Phenylethyl]imidazole-1-carboxamide” and its potential to contribute significantly to various fields of scientific research. The compound’s ability to interact through hydrogen bonds, van der Waals forces, and hydrophobic interactions enhances its utility in these diverse applications .
Mechanism of Action
Future Directions
The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable . The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the preponderance of applications to which this important heterocycle is being deployed .
properties
IUPAC Name |
N-[(1S)-1-phenylethyl]imidazole-1-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O/c1-10(11-5-3-2-4-6-11)14-12(16)15-8-7-13-9-15/h2-10H,1H3,(H,14,16)/t10-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBUGXHLSGRNSOZ-JTQLQIEISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)N2C=CN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=CC=C1)NC(=O)N2C=CN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10452612 | |
Record name | N-[(S)-(-)-1-PHENYLETHYL]IMIDAZOLE-1-CARBOXAMIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10452612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(S)-(-)-1-Phenylethyl]imidazole-1-carboxamide | |
CAS RN |
151252-80-1 | |
Record name | N-[(S)-(-)-1-PHENYLETHYL]IMIDAZOLE-1-CARBOXAMIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10452612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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